Pharmacuetical Components Standards
  • Crisaborole
    Crisaborole
    • Cat. No.:
    • B606811
    • CAS No.:
    • 906673-24-3
    • Molecular Formula:
    • C14H10BNO3
    • Molecular Weight:
    • 251.05 g/mol
    Description
    Crisaborole is a member of the class of benzoxaboroles that is 5-hydroxy-1,3-dihydro-2,1-benzoxaborole in which the phenolic hydrogen has been replaced by a 4-cyanophenyl group. A phosphodiesterase 4 inhibitor t...
    - +
  • Ac-Atovaquone
    Ac-Atovaquone
    • Cat. No.:
    • B1221203
    • CAS No.:
    • 94015-53-9
    • Molecular Formula:
    • C22H19ClO3
    • Molecular Weight:
    • 366.8 g/mol
    Description
    Atovaquone is a naphthoquinone compound having a 4-(4-chlorophenyl)cyclohexyl group at the 2-position and a hydroxy substituent at the 3-position. It has a role as an antimalarial, an antifungal agent, an EC 1.3...
    - +
  • Tacrolimus
    Tacrolimus
    • Cat. No.:
    • B1663567
    • CAS No.:
    • 104987-11-3
    • Molecular Formula:
    • C44H69NO12
    • Molecular Weight:
    • 804.0 g/mol
    Description
    Tacrolimus (anhydrous) is a macrolide lactam containing a 23-membered lactone ring, originally isolated from the fermentation broth of a Japanese soil sample that contained the bacteria Streptomyces tsukubaensis...
    - +
  • Dacomitinib
    Dacomitinib
    • Cat. No.:
    • B1663576
    • CAS No.:
    • 1110813-31-4
    • Molecular Formula:
    • C24H25ClFN5O2
    • Molecular Weight:
    • 469.9 g/mol
    Description
    Dacomitinib is a member of the class of quinazolines that is 7-methoxyquinazoline-4,6-diamine in which the amino group at position 4 is substituted by a 3-chloro-4-fluorophenyl group and the amino group at posit...
    - +
  • Diatrizoate
    Diatrizoate
    • Cat. No.:
    • B1663593
    • CAS No.:
    • 117-96-4
    • Molecular Formula:
    • C11H9I3N2O4
    • Molecular Weight:
    • 613.91 g/mol
    Description
    Amidotrizoic acid is a member of the class of benzoic acids that is benzoic acid having iodo substituents at the 2-, 4- and 6-positions and acetamido substituents at the 3- and 5-positions. It is used, mainly as...
    - +
  • Etoricoxib
    Etoricoxib
    • Cat. No.:
    • B1671761
    • CAS No.:
    • 202409-33-4
    • Molecular Formula:
    • C18H15ClN2O2S
    • Molecular Weight:
    • 358.8 g/mol
    Description
    Etoricoxib is a member of the class of bipyridines that is 2,3'-bipyridine which is substituted at the 3, 5, and 6' positions by 4-(methylsulfonyl)phenyl, chlorine, and methyl groups, respectively. It has a role...
    - +
  • Etravirine
    Etravirine
    • Cat. No.:
    • B1671769
    • CAS No.:
    • 269055-15-4
    • Molecular Formula:
    • C20H15BrN6O
    • Molecular Weight:
    • 435.3 g/mol
    Description
    Etravirine is a Human Immunodeficiency Virus 1 Non-Nucleoside Analog Reverse Transcriptase Inhibitor. The mechanism of action of etravirine is as a Non-Nucleoside Reverse Transcriptase Inhibitor, and Cytochrome P450 3A Inducer, and Cytochrome P450 2C9 Inhibitor, and Cytochrome P450 2C19 Inhibitor, and P-Glycoprotein Inhibitor.
    Etravirine is a nonnucleoside reverse transcriptase inhibitor used in combination with other agents in the therapy of human immunodeficiency virus (HIV) infection and the acquired immunodeficiency syndrome (AIDS). Etravirine has been associated with transient serum aminotransferase elevations and with hypersensitivity reactions that can be associated with liver injury including acute liver failure.
    Etravirine is a diarylpyrimidine non-nucleoside reverse transcriptase inhibitor. Etravirine is designed to be active against HIV isolates with mutations that confer resistance to the two most commonly prescribed first-generation NNRTIs. It can bind the enzyme reverse transcriptase (RT) in multiple conformations, both for native and mutant RT, thereby blocking the enzymatic activity of RT.
    ETRAVIRINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2008 and has 3 approved and 3 investigational indications.
    HIV-1 reverse transriptase inhibito"> Etravirine is an aminopyrimidine that consists of 2,6-diaminopyrimidine bearing a bromo substituent at position 5, a 4-cyano-2,6-dimethylphenoxy substituent at position 4 and having a 4-cyanophenyl substituent a...
    - +
  • Etretinate
    Etretinate
    • Cat. No.:
    • B1671770
    • CAS No.:
    • 54350-48-0
    • Molecular Formula:
    • C23H30O3
    • Molecular Weight:
    • 354.5 g/mol
    Description
    Etretinate can cause developmental toxicity according to an independent committee of scientific and health experts.
    Etretinate is a retinoid, an enoate ester and an ethyl ester. It has a role as a keratolytic...
    - +
  • Imiquimod
    Imiquimod
    • Cat. No.:
    • B1671794
    • CAS No.:
    • 99011-02-6
    • Molecular Formula:
    • C14H16N4
    • Molecular Weight:
    • 240.30 g/mol
    Description
    Imiquimod is an imidazoquinoline fused [4,5-c] carrying isobutyl and amino substituents at N-1 and C-4 respectively. A prescription medication, it acts as an immune response modifier and is used to treat genital...
    - +
  • Cytarabine
    Cytarabine
    • Cat. No.:
    • B15565411
    • CAS No.:
    • 147-94-4; 69-74-9
    • Molecular Formula:
    • C9H13N3O5
    • Molecular Weight:
    • 243.22 g/mol
    Description
    Cytarabine can cause developmental toxicity according to an independent committee of scientific and health experts.
    Cytarabine appears as colorless crystals. Used as an antiviral agent.
    Cytarabine is a pyr...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img